Cas no 2137492-90-9 (1'-methyl-5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-piperidine)

• Product Name: 1'-methyl-5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-piperidine
• CAS No: 2137492-90-9
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5792236
• PubChem ID: 165470020
• Update Time: 2025-06-12

1'-methyl-5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1076602
• 1'-methyl-5,6-dihydro-4H-spiro[furo[2,3-c]pyridine-7,3'-piperidine]
• 2137492-90-9
• 1'-methyl-5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-piperidine

• Inchi： 1S/C12H18N2O/c1-14-7-2-5-12(9-14)11-10(3-6-13-12)4-8-15-11/h4,8,13H,2-3,5-7,9H2,1H3
• InChI Key： SVMHQENTNUMVNL-UHFFFAOYSA-N
• SMILES： O1C=CC2CCNC3(C1=2)CN(C)CCC3

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 28.4Ų

Additional information on 1'-methyl-5,6-dihydro-4H-spirofuro2,3-cpyridine-7,3'-piperidine

Professional Introduction to Compound with CAS No. 2137492-90-9 and Product Name: 1'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine

The compound identified by the CAS number 2137492-90-9 and the product name 1'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic structure, featuring a fused pyridine and piperidine ring system, has garnered considerable attention due to its unique molecular architecture and potential therapeutic applications. The compound's distinct chemical properties make it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's appeal lies its spirocyclic framework, which combines a furan ring with a pyridine-piperidine system. This arrangement not only imparts a high degree of molecular rigidity but also creates multiple sites for functionalization. Such structural features are often exploited in medicinal chemistry to enhance binding affinity and selectivity towards biological targets. The presence of the 1'-methyl substituent further modulates the compound's pharmacokinetic profile, potentially improving solubility and metabolic stability.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. Studies utilizing molecular docking simulations have suggested that 1'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine may exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. Notably, preliminary research indicates potential interactions with kinases and ion channels, which are key targets in oncology and neurology research.

In the realm of oncology, spirocyclic compounds have shown promise as inhibitors of tyrosine kinases, which play a crucial role in cancer cell proliferation. The unique scaffold of 1'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine aligns well with the binding pockets of these enzymes, suggesting it could serve as a lead compound for developing novel anticancer agents. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the spirocyclic core efficiently. These techniques not only streamline the synthetic process but also allow for the introduction of diverse functional groups at strategic positions within the molecule.

Evaluation of 1'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine in preclinical models has provided valuable insights into its pharmacological properties. In vitro assays have demonstrated moderate to high affinity for several target proteins, including those involved in inflammation and pain signaling. These findings support further exploration of its potential as an analgesic or anti-inflammatory agent. Moreover, its favorable pharmacokinetic profile suggests it may exhibit prolonged half-life upon oral administration.

The compound's structural diversity also opens avenues for derivative development. By modifying specific substituents or altering the spirocyclic core, researchers can fine-tune its biological activity and reduce potential side effects. For instance, introducing halogen atoms or nitrogen-containing heterocycles could enhance binding interactions with biological targets while maintaining overall structural integrity.

Regulatory considerations play a critical role in advancing compounds like 1'-methyl-5,6-dihydro-4H-spirofuro[2,3-c]pyridine-7,3'-piperidine through clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures consistent quality control during production batches intended for testing in humans or animals. Additionally， rigorous toxicological studies are essential to assess safety margins before progressing to human trials.

The integration of artificial intelligence (AI) tools has revolutionized drug discovery by accelerating virtual screening processes against large databases of compounds based on target-specific criteria. AI-driven platforms can predict physicochemical properties such as solubility、metabolic stability，and toxicity profiles even before experimental validation is conducted。This approach has significantly reduced time-to-market for novel therapeutics by prioritizing promising candidates like 1'-methyl-5，6-dihydro—4H—spirofuro[23—c]pyridine��7，33—Piperidine early in development pipelines。

Collaborative efforts between academic institutions，biotechnology companies，and pharmaceutical giants continue to drive innovation in this field。Open science initiatives facilitate knowledge sharing regarding synthetic methodologies，biological assays，and clinical trial data。Such collaborations enhance transparency while fostering interdisciplinary research that can lead to breakthroughs involving compounds like 1'—Methyl—5，6-Dihydro—4H-Spirofuro[23—C]Pyridine—73’—Piperidine。

The future prospects for this compound remain bright as ongoing research uncovers new therapeutic applications。Exploring its potential as an antiviral agent or neuroprotective agent represents exciting directions for future studies。With continued investment into both synthetic chemistry advancements and computational modeling techniques，the full therapeutic potential of this unique spirocyclic structure will likely be realized within this decade。